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Compound of Interest

Compound Name:
5-Tert-butyl-2-iodo-1,3-

dimethylbenzene

Cat. No.: B1333875 Get Quote

Technical Guide: 5-tert-Butyl-2-iodo-1,3-
dimethylbenzene
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, physicochemical properties, and synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene, a key intermediate in various organic syntheses.

Commercial Availability
5-tert-butyl-2-iodo-1,3-dimethylbenzene is readily available from several chemical suppliers,

ensuring a stable supply chain for research and development purposes. The compound is

typically offered in purities of 97% or higher.
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Supplier Product Name Purity CAS Number

Thermo Fisher

Scientific (Alfa Aesar)

5-tert-Butyl-2-iodo-

1,3-dimethylbenzene
97% 5122-20-3

Santa Cruz

Biotechnology

5-tert-Butyl-2-iodo-

1,3-dimethylbenzene
- 5122-20-3

Smolecule
5-tert-Butyl-2-iodo-

1,3-dimethylbenzene
- 5122-20-3

Physicochemical Properties
A summary of the key physical and chemical properties of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene is provided below. This data is essential for designing and executing

chemical reactions and for the proper handling and storage of the compound.

Property Value

Molecular Formula C₁₂H₁₇I

Molecular Weight 288.17 g/mol

CAS Number 5122-20-3

Appearance White to pale yellow solid

Melting Point 53-57 °C

Boiling Point 283.4 °C at 760 mmHg

Density 1.357 g/cm³

Refractive Index 1.572

Solubility Insoluble in water, soluble in organic solvents.

Synthesis of 5-tert-Butyl-2-iodo-1,3-
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The most common and efficient method for the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene is the direct iodination of 1-tert-butyl-3,5-dimethylbenzene. This electrophilic

aromatic substitution reaction is typically carried out using molecular iodine in the presence of

an oxidizing agent.

Experimental Protocol: Iodination of 1-tert-Butyl-3,5-
dimethylbenzene
This protocol outlines a general procedure for the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene.

Materials:

1-tert-butyl-3,5-dimethylbenzene

Iodine (I₂)

Periodic acid (H₅IO₆) or another suitable oxidizing agent

Glacial acetic acid

Sulfuric acid (concentrated)

Sodium thiosulfate (Na₂S₂O₃) solution

Sodium bicarbonate (NaHCO₃) solution

Dichloromethane (CH₂Cl₂) or other suitable organic solvent

Magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, separatory funnel, etc.)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,

dissolve 1-tert-butyl-3,5-dimethylbenzene in glacial acetic acid.
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Addition of Reagents: To the stirred solution, add iodine and the chosen oxidizing agent (e.g.,

periodic acid). A catalytic amount of concentrated sulfuric acid is often added to facilitate the

reaction.

Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C)

and stir for several hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any

unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent such as dichloromethane.

Washing: Wash the organic layer sequentially with water, a saturated aqueous solution of

sodium bicarbonate (to neutralize any remaining acid), and brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g.,

magnesium sulfate or sodium sulfate), filter, and remove the solvent under reduced pressure

to obtain the crude product.

Purification: The crude 5-tert-butyl-2-iodo-1,3-dimethylbenzene can be purified by

recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column

chromatography on silica gel.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene.
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To cite this document: BenchChem. [commercial availability of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333875#commercial-availability-of-5-tert-butyl-2-
iodo-1-3-dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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